Cas no 106454-69-7 (tert-butyl N-[(2R)-1-hydroxy-3-phenylpropan-2-yl]carbamate)

• Product Name: tert-butyl N-[(2R)-1-hydroxy-3-phenylpropan-2-yl]carbamate
• CAS No: 106454-69-7
• Molecular Formula: C₁₄H₂₁NO₃
• Molecular Weight: 251.3214
• MDL: MFCD00216472
• CID: 62618
• PubChem ID: 24871633

tert-butyl N-[(2R)-1-hydroxy-3-phenylpropan-2-yl]carbamate Properties

Names and Identifiers

• (R)-tert-Butyl (1-hydroxy-3-phenylpropan-2-yl)carbamate
• D-(+)-BOC-PHENYLALANINOL
• CARBAMIC ACID, [(1R)-1-(HYDROXYMETHYL)-2-PHENYLETHYL]-, 1,1-DIMETHYLETHYL ESTER
• CARBAMIC ACID, [1-(HYDROXYMETHYL)-2,2-DIPHENYLETHYL]-,1,1-DIMETHYLETHYL ESTER, (R)-
• BOC-(R)-2-AMINO-3-PHENYL-1-PROPANOL
• BOC-D-PHENYLALANINOL
• BOC-D-PHE-OL
• N-T-BOC-D-PHENYLALANINOL
• N-T-BOC-D-PHENYLALANIOL
• N-Boc-D-phenylalaninol
• N-(tert-Butoxycarbonyl)-D-phenylalaninol
• (R)-(+)-2-(BOC-AMINO)-3-PHENYL-1-PROPANOL
• H-Thr(Bzl)-OBzl·HCl
• (R)-2-(Boc-amino)-3-phenyl-1-propanol
• (R)-2-(tert-Butoxycarbonylamino)-3-phenyl-1-propanol
• tert-butyl N-[(2R)-1-hydroxy-3-phenylpropan-2-yl]carbamate
• (R)-(+)-2-(tert-Butoxycarbonylamino)-3-phenyl-1-propanol
• (R)-N-(tert-Butoxycarbonyl)-beta-phenylalaninol
• Boc-Phenylalaninol
• PubChem5739
• N-Boc- D-phenylalaninol
• KSC180I8H
• AS-17262
• EN300-73160
• MFCD00216472
• B1966
• ((R)-1-benzyl-2-hydroxy-ethyl)-carbamic acid t-butyl ester
• Boc-D-phenylalaninol, 98%
• AKOS015888184
• (r)-tert-butyl 1-hydroxy-3-phenylpropan-2-ylcarbamate
• SCHEMBL257912
• A22800
• J-800379
• 2-(R)-(BOC-amino)-3-pheny-1-propanol
• Q-101623
• AKOS005259794
• LDKDMDVMMCXTMO-GFCCVEGCSA-N
• N-(t-butyloxycarbonyl)-(D)-phenylalaninol
• Boc-D-Phenylalaninol;N-T-BOC-D-PhenylalaninoL; D-(+)-BOC-Phenylalaninol
• 106454-69-7
• 2-(R)-(BOC-amino)-3-phenyl-1-propanol
• AC-24151
• tert-butyl (R)-(1-hydroxy-3-phenylpropan-2-yl)carbamate
• DTXSID10427108
• CS-W009313
• N-tert-butoxycarbonyl-D-Phenylalaninol
• (R)-2-(Boc-amino)-3-phenyl-1-propanol, N-(tert-Butoxycarbonyl)-D-phenylalaninol
• 9KYR5F7KJC
• N-[(1R)-1-(Hydroxymethyl)-2-phenylethyl]carbamic Acid 1,1-Dimethylethyl Ester; (2R)-N-tert-Butoxycarbonyl-1-hydroxy-3-phenyl-2-propanamine; (R)-(-)-2-(tert-Butoxycarbonylamino)-3-phenyl-1-propanol; tert-Butyl [(1R)-1-Benzyl-2-hydroxyethyl]carbamate;
• 1,1-Dimethylethyl N-[(1R)-1-(hydroxymethyl)-2-phenylethyl]carbamate
• Carbamic acid, N-[(1R)-1-(hydroxymethyl)-2-phenylethyl]-, 1,1-dimethylethyl ester

• MDL： MFCD00216472
• InChIKey： LDKDMDVMMCXTMO-GFCCVEGCSA-N
• Inchi： 1S/C14H21NO3/c1-14(2,3)18-13(17)15-12(10-16)9-11-7-5-4-6-8-11/h4-8,12,16H,9-10H2,1-3H3,(H,15,17)/t12-/m1/s1
• SMILES： O(C(N([H])[C@@]([H])(C([H])([H])O[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 251.15200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 251.152144
• Heavy Atom Count: 18
• Complexity: 254
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 58.6

Experimental Properties

• LogP: 2.50560
• PSA: 58.56000
• Refractive Index: 1.5280 (estimate)
• Boiling Point: 410.1℃ at 760 mmHg
• Melting Point: 93.0 to 97.0 deg-C
• Flash Point: 201.8℃
• Color/Form: White crystals
• Solubility: Insoluble in water
• Specific Rotation: +24°(23℃, c=1, CHCl3)
• Optical Activity: [α]23/D +24°, c = 1 in chloroform
• Density: 1.0696 (rough estimate)

tert-butyl N-[(2R)-1-hydroxy-3-phenylpropan-2-yl]carbamate Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：2-8℃
• Signal Word：warning
• FLUKA BRAND F CODES：9-21

tert-butyl N-[(2R)-1-hydroxy-3-phenylpropan-2-yl]carbamate Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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